2-phenoxy-N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-3-yl)benzamide

• IUPAC Name: 2-phenoxy-N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-3-yl)benzamide
• InChI: InChI=1S/C20H19N3O2/c24-20(22-19-14-21-18-12-6-7-13-23(18)19)16-10-4-5-11-17(16)25-15-8-2-1-3-9-15/h1-5,8-11,14H,6-7,12-13H2,(H,22,24)
• InChI Key: ICXQQRLORQEKSX-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C(=NC=C2NC(=O)C3=CC=CC=C3OC4=CC=CC=C4)C1
• Molecular Formula: C20H19N3O2
• Molecular Weight: 333.4 g/mol

Description

2-phenoxy-N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-3-yl)benzamide is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-phenoxy-N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-3-yl)benzamide is not fully understood. However, studies have shown that it may inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It may also inhibit the growth of fungi and bacteria by disrupting their cell membrane integrity.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes and proteins, including topoisomerase II and Hsp90. Additionally, it has been shown to induce oxidative stress and DNA damage in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2-phenoxy-N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-3-yl)benzamide in lab experiments is its potential as a therapeutic agent for various diseases. Additionally, it has been found to have low toxicity in animal studies. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for research on 2-phenoxy-N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-3-yl)benzamide. One direction is to further investigate its potential as a therapeutic agent for cancer and neurological disorders. Another direction is to study its mechanism of action in more detail to optimize its use in lab experiments. Additionally, it may be useful to explore its potential as an antimicrobial agent.

Synthesis Methods

The synthesis of 2-phenoxy-N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-3-yl)benzamide involves the reaction of 2-phenoxybenzoic acid with 5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-3-carboxylic acid, followed by the addition of thionyl chloride and N,N-dimethylformamide. The resulting compound is then treated with benzoyl chloride to obtain the final product.

Scientific Research Applications

2-phenoxy-N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-3-yl)benzamide has shown potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. It has been studied for its anticancer, antifungal, and antimicrobial properties. Additionally, it has been investigated for its potential use as a therapeutic agent for neurological disorders.